Cas no 669740-21-0 (2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid)

2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid is a quinoline derivative with notable applications in pharmaceutical and organic synthesis. Its structure, featuring a hydroxyphenyl substituent and a carboxylic acid functional group, enhances its utility as a versatile intermediate for drug development. The compound exhibits potential biological activity due to the quinoline core, which is known for its role in antimicrobial and anti-inflammatory agents. The presence of the methyl group at the 6-position and the hydroxyl group at the 3-position further contribute to its reactivity and binding properties. This product is valued for its high purity and stability, making it suitable for research and industrial applications requiring precise chemical modifications.
2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid structure
669740-21-0 structure
Product Name:2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid
CAS No:669740-21-0
MF:C17H13NO3
MW:279.290024518967
MDL:MFCD03421937
CID:876054
PubChem ID:3858844
Update Time:2025-05-19

2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid
    • SB68702
    • AKOS000264201
    • FT-0684378
    • MFCD03421937
    • 2-(3-HYDROXY-PHENYL)-6-METHYL-QUINOLINE-4-CARBOXYLIC ACID
    • DTXSID10397453
    • VS-06064
    • 669740-21-0
    • 2-(3-hydroxyphenyl)-6-methylquinoline-4-carboxylicacid
    • MDL: MFCD03421937
    • Inchi: 1S/C17H13NO3/c1-10-5-6-15-13(7-10)14(17(20)21)9-16(18-15)11-3-2-4-12(19)8-11/h2-9,19H,1H3,(H,20,21)
    • InChI Key: GSROLMPDPXBJPI-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2C=CC=C(C=2)O)N=C2C=CC(C)=CC2=1)=O

Computed Properties

  • Exact Mass: 279.09000
  • Monoisotopic Mass: 279.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.4A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.334
  • Boiling Point: 536°C at 760 mmHg
  • Flash Point: 277.9°C
  • Refractive Index: 1.694
  • PSA: 70.42000
  • LogP: 3.61400

2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid Security Information

2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid

Recent Advances in the Study of 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS: 669740-21-0)

2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS: 669740-21-0) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of both hydroxyl and carboxylic acid functional groups in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid. Studies have demonstrated its potential as an anti-inflammatory and anticancer agent, with particular emphasis on its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of certain kinase enzymes, which are often overexpressed in various cancer types. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its anticancer properties, 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid has also been investigated for its role in neurodegenerative diseases. A recent study in *Bioorganic & Medicinal Chemistry Letters* highlighted its neuroprotective effects in vitro, particularly in models of oxidative stress-induced neuronal damage. The compound's ability to scavenge reactive oxygen species (ROS) and reduce inflammation in neuronal cells underscores its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

The synthetic routes for 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid have also been a topic of interest. A 2022 publication in *Organic & Biomolecular Chemistry* described an efficient and scalable synthesis method that utilizes readily available starting materials and mild reaction conditions. This advancement is particularly significant for the large-scale production of the compound, which is essential for further preclinical and clinical studies. The synthetic protocol also allows for the introduction of various substituents, enabling the generation of analogs with enhanced biological activities and improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Future research directions may include the exploration of prodrug strategies to improve its pharmacokinetic profile and the evaluation of its efficacy in in vivo models of disease.

In conclusion, 2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in oncology and neurodegenerative diseases. Continued research efforts aimed at optimizing its pharmacological properties and elucidating its mechanisms of action will be crucial for its translation into clinical applications. The compound's versatility and the growing body of evidence supporting its therapeutic potential make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.

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